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Compound Focus: Noralfentanil

CAS No.: 61086-18-8

Cat. No.: S581601

Chemical Identity of Noralfentanil

The table below summarizes the available basic chemical information for noralfentanil:

Property Description

Role Metabolite and synthetic precursor of alfentanil [1] [2].
IUPAC Name Information not available in search results.

Chemical Formula C({16})H{24})N({2})O{2}) [3].

CAS Number Information not available in search results.

Endogenous Formation No evidence found; identified as a synthetic compound [2].

Noralfentanil as a Synthetic Precursor

International controlled substance lists now include noralfentanil due to its role in illicit drug manufacturing

[2]. It is one of several precursors used in various synthesis routes for fentanyl-type opioids.
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The following diagram illustrates the conceptual relationship between alfentanil and its metabolite

noralfentanil, and noralfentanil's role as a synthetic precursor:
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Insights for Research and Development

For researchers in drug development and forensic toxicology, understanding the metabolism of parent drugs

and the properties of their precursors is crucial.

e Metabolic Pathway of Alfentanil: Alfentanil is primarily metabolized by the CYP3A4 enzyme [4] [5].
Noralfentanil is formed through N-dealkylation, a common metabolic reaction for fentanyl analogs
[6].

¢ General Metabolic Pathways for Fentanyl Analogs: The major metabolic pathways for fentanyl and
its analogs include [6]:

o Hydrolysis (amides, esters)
o Oxidation (hydroxylation, N-dealkylation)
o Conjugation (glucuronidation, sulfation)

Suggested Experimental Approaches

While specific protocols for noralfentanil were not found, established methods for studying similar

compounds can be applied:

¢ In Vitro Metabolism Studies: Use human liver microsomes or hepatocytes to investigate the
metabolism of alfentanil and confirm noralfentanil as a metabolite [6].

¢ Analytical Identification and Quantification: Employ LC-HRMSI/MS for high-sensitivity detection
and structural characterization of noralfentanil and other metabolites in biological samples [6] [7].
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e Toxicological Activity Screening: Assess the potential opioid receptor activity of noralfentanil
using cell-based assays (e.g., measuring CAMP inhibition or -arrestin recruitment) expressing the
human p-opioid receptor [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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